Cas no 96227-40-6 (Benzoyl chloride,3-methoxy-5-methyl-)

Benzoyl chloride,3-methoxy-5-methyl- structure
96227-40-6 structure
Product Name:Benzoyl chloride,3-methoxy-5-methyl-
CAS No:96227-40-6
MF:C9H9ClO2
MW:184.619561910629
CID:800145
PubChem ID:15624609
Update Time:2025-04-19

Benzoyl chloride,3-methoxy-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoyl chloride,3-methoxy-5-methyl-
    • 3-Methoxy-5-methylbenzoyl chloride
    • Benzoyl chloride, 3-methoxy-5-methyl- (9CI)
    • SCHEMBL985849
    • 96227-40-6
    • 3-METHOXY-5-METHYL-BENZOYL CHLORIDE
    • DTXSID30575973
    • MDL: MFCD13174058
    • Inchi: 1S/C9H9ClO2/c1-6-3-7(9(10)11)5-8(4-6)12-2/h3-5H,1-2H3
    • InChI Key: UCYXTQNNWZAHTN-UHFFFAOYSA-N
    • SMILES: ClC(C1C=C(C=C(C)C=1)OC)=O

Computed Properties

  • Exact Mass: 184.0291072g/mol
  • Monoisotopic Mass: 184.0291072g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Benzoyl chloride,3-methoxy-5-methyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A010004274-1g
3-Methoxy-5-methylbenzoyl chloride
96227-40-6 97%
1g
$1564.50 2023-08-31

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